Cas no 62136-85-0 (2H-Pyran-2-carboxylic acid, 6-dodecyltetrahydro-, methyl ester)

• Product Name: 2H-Pyran-2-carboxylic acid, 6-dodecyltetrahydro-, methyl ester
• CAS No: 62136-85-0
• MF: C₁₉H₃₆O₃
• MW: 312.48734664917
• CID: 456773
• PubChem ID: 71389571
• Update Time: 2025-04-19

2H-Pyran-2-carboxylic acid, 6-dodecyltetrahydro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-carboxylic acid, 6-dodecyltetrahydro-, methyl ester
• methyl 6-dodecyloxane-2-carboxylate
• DTXSID50811567
• 62136-85-0

• Inchi： 1S/C19H36O3/c1-3-4-5-6-7-8-9-10-11-12-14-17-15-13-16-18(22-17)19(20)21-2/h17-18H,3-16H2,1-2H3
• InChI Key： OLOVSFVNYBVFSJ-UHFFFAOYSA-N
• SMILES： O1C(C(=O)OC)CCCC1CCCCCCCCCCCC

Computed Properties

• Exact Mass: 312.26658
• Monoisotopic Mass: 312.26644501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 13
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.1
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53